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For Immediate Release:

This technical guide provides a detailed analysis of the molecular weight of the compound 1-(3-
Bromopropyl)-3-methylbenzene, a molecule of significant interest to researchers and

professionals in the fields of organic chemistry, pharmacology, and drug development. This

document outlines the foundational data and computational methodology used to determine

this critical physicochemical property.

Molecular Composition and Atomic Constituents
The fundamental identity of a molecule is defined by its constituent atoms. For 1-(3-
Bromopropyl)-3-methylbenzene, the molecular formula has been established as C₁₀H₁₃Br[1]

[2][3]. This indicates that a single molecule of this compound is composed of 10 carbon atoms,

13 hydrogen atoms, and one bromine atom.

Atomic Weight Data
The calculation of the molecular weight is contingent upon the precise atomic weights of its

constituent elements. The values utilized in this analysis are based on the standard atomic

weights provided by the International Union of Pure and Applied Chemistry (IUPAC).
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Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904[4][5][6]

Table 1: Standard atomic weights of the constituent elements of 1-(3-Bromopropyl)-3-
methylbenzene.

Calculation of Molecular Weight
The molecular weight is the summation of the atomic weights of all atoms present in the

molecule. The calculation for 1-(3-Bromopropyl)-3-methylbenzene is as follows:

Carbon: 10 atoms × 12.011 g/mol = 120.11 g/mol

Hydrogen: 13 atoms × 1.008 g/mol = 13.104 g/mol

Bromine: 1 atom × 79.904 g/mol = 79.904 g/mol [4][5][6]

Total Molecular Weight = 120.11 + 13.104 + 79.904 = 213.118 g/mol

This calculated value is consistent with published data for this compound, which reports a

molecular weight of 213.11 g/mol [1].

Logical Flow of Molecular Weight Determination
The process for determining the molecular weight of a chemical compound is a fundamental

and logical sequence. The following diagram illustrates this workflow.
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Figure 1: Workflow for calculating the molecular weight of a compound.

This in-depth guide provides the essential data and a clear, structured methodology for

understanding the molecular weight of 1-(3-Bromopropyl)-3-methylbenzene. This

foundational knowledge is critical for a wide range of experimental and theoretical applications

in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(3-Bromopropyl)-3-methylbenzene | 103324-39-6 | DEA32439 [biosynth.com]

2. PubChemLite - 1-(3-bromopropyl)-3-methylbenzene (C10H13Br) [pubchemlite.lcsb.uni.lu]

3. chembk.com [chembk.com]

4. Atomic Weight of Bromine | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

5. periodic-table.tech-publish.com [periodic-table.tech-publish.com]

6. periodic-table.tech-publish.com [periodic-table.tech-publish.com]

To cite this document: BenchChem. [Unveiling the Molecular Weight of 1-(3-Bromopropyl)-3-
methylbenzene: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2791358#1-3-bromopropyl-3-methylbenzene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2791358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2791358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

